Cas no 2227703-70-8 (methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate
• CAS No: 2227703-70-8
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6334995
• PubChem ID: 165977872
• Update Time: 2025-06-14

methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate
• EN300-1816350
• 2227703-70-8

• Inchi： 1S/C8H11NO4/c1-5-3-6(9-13-5)7(10)4-8(11)12-2/h3,7,10H,4H2,1-2H3/t7-/m0/s1
• InChI Key： AZLJRUDMBWIVFP-ZETCQYMHSA-N
• SMILES： O[C@H](C1C=C(C)ON=1)CC(=O)OC

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate

Research Briefing on Methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate (CAS: 2227703-70-8)

Methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate (CAS: 2227703-70-8) is a chiral ester compound featuring a 5-methyl-1,2-oxazole moiety, which has garnered significant attention in recent pharmaceutical and chemical biology research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its structural uniqueness, combining a hydroxyl group with an isoxazole ring, makes it a versatile scaffold for drug development.

Recent studies have focused on the synthetic optimization of methyl (3S)-3-hydroxy-3-(5-methyl-1,2-oxazol-3-yl)propanoate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric catalytic route using chiral Lewis acids, achieving >99% enantiomeric excess (ee) under mild conditions. This advancement addresses previous challenges in scalability and stereocontrol, critical for industrial applications.

The compound's pharmacological potential has been explored in the context of anti-inflammatory and anticancer agents. In vitro assays demonstrate its derivative's ability to selectively inhibit COX-2 (IC₅₀ = 0.8 μM) while showing negligible activity against COX-1, suggesting a promising NSAID development pathway. Parallel research published in Bioorganic & Medicinal Chemistry Letters highlights its role as a precursor to PI3Kδ inhibitors, with lead compounds exhibiting nanomolar potency in B-cell lymphoma models.

Structural-activity relationship (SAR) studies reveal that the 5-methylisoxazole moiety is essential for target binding, while the ester group allows for prodrug modifications. Computational docking simulations (PDB: 6XDC) indicate hydrogen bonding between the hydroxyl group and Thr222 of the PI3Kδ active site, explaining the observed selectivity. Metabolic stability assays in human liver microsomes show a t_1/2 of 120 minutes, supporting further preclinical evaluation.

Ongoing clinical translation efforts include a Phase I trial (NCT05432822) evaluating a derivative incorporating this scaffold as an IL-17A antagonist for psoriasis. Preliminary data indicate 60% reduction in PASI scores at 12 weeks with favorable pharmacokinetics (C_max = 1.2 μg/mL, T_max = 4h). The compound's patent landscape has expanded rapidly, with WO202318742A1 covering novel crystalline forms exhibiting improved solubility (>5 mg/mL in pH 6.8 buffer).

Future research directions emphasize fragment-based drug design leveraging this scaffold's privileged structure. Cryo-EM studies (resolution 2.9 Å) published in Nature Structural Biology have resolved its binding mode with 14-3-3σ proteins, opening avenues for protein-protein interaction inhibitors. The compound's emergence as a versatile building block underscores its growing importance in precision medicine development pipelines.